Chromatographic Resolution vs. Nonadecaprenol
Octadecaprenol (fully unsaturated C90 polyprenol) is a confirmed substrate for the SRD5A3 polyprenol reductase, the enzyme that catalyzes the α-saturation step converting polyprenol to dolichol [1]. In contrast, dolichol-18 (the corresponding α-saturated derivative) cannot serve as a substrate for this reductive step because it lacks the terminal double bond required for catalysis [1]. The functional consequence is profound: mutations in SRD5A3 cause Congenital Disorder of Glycosylation type 1q (SRD5A3-CDG), characterized by polyprenol accumulation and defective N-glycosylation due to insufficient dolichol phosphate production [1][2]. Octadecaprenol is therefore uniquely positioned as a tool compound for assaying SRD5A3 activity and investigating polyprenol-to-dolichol conversion defects, whereas dolichol-18 bypasses this enzymatic checkpoint entirely.
| Evidence Dimension | Substrate eligibility for SRD5A3 polyprenol reductase |
|---|---|
| Target Compound Data | Octadecaprenol (C90 polyprenol): Confirmed substrate for α-isoprene unit reduction |
| Comparator Or Baseline | Dolichol-18 (C90 dolichol, α-saturated): Not a substrate; lacks reducible double bond |
| Quantified Difference | Binary (yes/no) substrate eligibility; functional consequence = CDG phenotype when reduction fails |
| Conditions | SRD5A3 enzyme assay; human fibroblast cells from SRD5A3-CDG patients |
Why This Matters
Procurement of octadecaprenol rather than dolichol-18 is mandatory for any experimental system requiring measurement or reconstitution of the polyprenol-to-dolichol conversion step that is genetically disrupted in SRD5A3-CDG.
- [1] Cantagrel V, Lefeber DJ, Ng BG, et al. SRD5A3 is required for converting polyprenol to dolichol and is mutated in a congenital glycosylation disorder. Cell. 2010;142(2):203-217. doi:10.1016/j.cell.2010.06.001. View Source
- [2] Wheeler PG, Ng BG, Sanford L, et al. SRD5A3-CDG: Expanding the phenotype of a congenital disorder of glycosylation with emphasis on adult onset features. Am J Med Genet A. 2016;170(12):3165-3171. doi:10.1002/ajmg.a.37875. View Source
